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Introduction
The Methyl Red (MR) test is a critical biochemical assay used to determine if a microorganism

performs mixed acid fermentation of glucose.[1][2] This process results in the production of a

significant amount of stable acids, leading to a substantial decrease in the pH of the culture

medium.[2] The m-Methyl red indicator, which is red at a pH of 4.4 or below and yellow at a pH

above 6.2, is utilized to visualize this acidic endpoint.[3] This test is a key component of the

IMViC (Indole, Methyl Red, Voges-Proskauer, and Citrate) series of tests, widely employed for

the differentiation of enteric bacteria, such as Escherichia coli (MR-positive) from Enterobacter

aerogenes and Klebsiella pneumoniae (MR-negative).[4][5]

Principle of the Methyl Red Test
The principle of the MR test lies in the ability of certain bacteria to ferment glucose via the

mixed acid pathway. This metabolic route generates a variety of acidic end products, including

lactic acid, acetic acid, formic acid, and succinic acid.[6][7] The accumulation of these acids

overcomes the buffering capacity of the MR-VP broth, causing a sharp drop in the final pH of

the medium to below 4.4.[2][5]

In contrast, other microorganisms utilize the butylene glycol pathway for glucose fermentation,

producing mainly neutral end products like acetoin and 2,3-butanediol.[4] While some initial
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acid production occurs, these neutral products raise the pH towards neutrality (pH 6.0 or

above), resulting in a negative MR test.[3]

The m-Methyl red indicator solution is added after a suitable incubation period (typically 48

hours or more) to determine the final pH of the culture. A positive test is indicated by a stable

red color, signifying a pH at or below 4.4. A negative test is indicated by a yellow color,

signifying a higher pH.[2][3] An orange color is considered an inconclusive or negative result.[2]

Data Presentation
The quantitative output of the mixed acid fermentation pathway can vary between species and

even strains. While precise concentrations of end products require sophisticated analytical

methods like HPLC, the MR test provides a reliable qualitative measure of strong acid

production. The following tables summarize the expected outcomes and characteristics of MR-

positive and MR-negative organisms.

Organism
Methyl Red (MR)
Test Result

Final pH in MR-VP
Broth

Predominant
Fermentation
Pathway

Escherichia coli Positive ≤ 4.4
Mixed Acid

Fermentation

Salmonella spp. Positive ≤ 4.4
Mixed Acid

Fermentation

Shigella spp. Positive ≤ 4.4
Mixed Acid

Fermentation

Enterobacter

aerogenes
Negative ≥ 6.2

2,3-Butanediol

Fermentation

Klebsiella

pneumoniae
Negative ≥ 6.2

2,3-Butanediol

Fermentation

Table 1: Expected Methyl Red Test Results and Final pH for Representative Enteric Bacteria.
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Fermentation Product
Escherichia coli (MR-
Positive)

Klebsiella pneumoniae
(MR-Negative)

Acids

Lactic Acid Major Minor

Acetic Acid Major Minor

Succinic Acid Major Minor

Formic Acid Major Minor/Absent

Neutral Products

Ethanol Minor Major

2,3-Butanediol Absent Major

Acetoin Absent Major

Gases

Carbon Dioxide (CO₂) Present Present

Hydrogen (H₂) Present Present

Table 2: Qualitative Comparison of End Products from Glucose Fermentation. Note: The exact

ratios of these products can vary. For instance, in E. coli, the mixed acid pathway can yield

approximately 4 moles of acidic products, 1 mole of ethanol, 1 mole of CO₂, and 1 mole of H₂

per mole of glucose fermented.[8]

Experimental Protocols
I. Preparation of Media and Reagents
A. MR-VP Broth (Clark and Lubs Medium)

Composition per liter:

Buffered Peptone: 7.0 g

Dextrose (Glucose): 5.0 g
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Dipotassium Phosphate (K₂HPO₄): 5.0 g

Distilled Water: 1000 mL

Preparation:

Dissolve the components in distilled water.

Adjust the final pH to 6.9 ± 0.2 at 25°C.

Dispense into test tubes.

Sterilize by autoclaving at 121°C for 15 minutes.

B. m-Methyl Red Reagent (0.1% in 60% Ethanol)

Composition:

m-Methyl Red: 0.1 g

Ethyl Alcohol (95%): 300 mL

Distilled Water: 200 mL

Preparation:

Dissolve 0.1 g of m-Methyl red in 300 mL of 95% ethyl alcohol.

Add 200 mL of distilled water to bring the final volume to 500 mL.

Store in a brown, tightly sealed bottle at 4-8°C. The reagent is stable for up to one year.

II. Inoculation and Incubation
Using a sterile inoculating loop or needle, pick a single, well-isolated colony from a pure 18-

24 hour culture.

Inoculate a tube of MR-VP broth.
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Incubate the tube aerobically at 35-37°C for a minimum of 48 hours. For some organisms,

incubation for up to 5 days may be necessary to obtain a valid result.[5]

III. Test Procedure and Interpretation
After the incubation period, aseptically transfer approximately 1 mL of the broth to a clean,

empty test tube. The remaining broth can be used for the Voges-Proskauer (VP) test if

desired.

Add 5-6 drops of the m-Methyl Red reagent to the 1 mL aliquot of broth.

Observe for an immediate color change.

Positive Result: A distinct and stable red color develops, indicating a pH of 4.4 or below.

Negative Result: The broth remains yellow, indicating a pH of 6.2 or above.

Inconclusive/Negative Result: An orange color may develop, which should be considered

a negative result. If an orange color is observed, re-incubation of the original broth for an

additional 24-48 hours is recommended.

IV. Quality Control
It is essential to run positive and negative controls alongside the test organisms to ensure the

validity of the results.

Positive Control:Escherichia coli (e.g., ATCC 25922)

Negative Control:Enterobacter aerogenes (e.g., ATCC 13048) or Klebsiella pneumoniae

(e.g., ATCC 13883)
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Preparation Procedure

Results

Prepare MR-VP Broth Inoculate Broth with Pure Culture

Prepare m-Methyl Red Reagent

Add 5-6 drops of m-Methyl RedIncubate at 35-37°C for ≥ 48 hours Aliquot 1 mL of Broth Observe for Immediate Color Change

Red Color (MR Positive, pH ≤ 4.4)Strong Acid Production

Yellow Color (MR Negative, pH ≥ 6.2)
Neutral End Products

Click to download full resolution via product page

Caption: Experimental workflow for the Methyl Red test.
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Caption: Simplified biochemical pathways of glucose fermentation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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